Cas no 951238-25-8 (N-Acetyl-di-O-acetyl KRP-203)

• Product Name: N-Acetyl-di-O-acetyl KRP-203
• CAS No: 951238-25-8
• MF: C₃₀H₃₂ClNO₆S
• MW: 570.096186637878
• CID: 1064405
• PubChem ID: 71312779
• Update Time: 2025-10-25

N-Acetyl-di-O-acetyl KRP-203 Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-di-O-acetyl KRP-203
• [2-acetamido-2-(acetyloxymethyl)-4-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]butyl] acetate
• FT-0661120
• 2-Acetamido-2-[(acetyloxy)methyl]-4-(4-{[3-(benzyloxy)phenyl]sulfanyl}-2-chlorophenyl)butyl acetate (non-preferred name)
• 951238-25-8
• DTXSID50746921
• N-[1,1-Bis[(acetyloxy)methyl]-3-[2-chloro-4-[[3-(phenylmethoxy)phenyl]thio]phenyl]propyl]-acetamide
• 2-Acetamido-2-[(acetyloxy)methyl]-4-(4-{[3-(benzyloxy)phenyl]sulfanyl}-2-chlorophenyl)butyl acetate

• Inchi： 1S/C30H32ClNO6S/c1-21(33)32-30(19-37-22(2)34,20-38-23(3)35)15-14-25-12-13-28(17-29(25)31)39-27-11-7-10-26(16-27)36-18-24-8-5-4-6-9-24/h4-13,16-17H,14-15,18-20H2,1-3H3,(H,32,33)
• InChI Key： MTDPJCGQFNTZEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC(COC(C)=O)(COC(C)=O)NC(C)=O)SC1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 569.16400
• Monoisotopic Mass: 569.1638866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 119.72000
• LogP: 6.84420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on N-Acetyl-di-O-acetyl KRP-203

N-Acetyl-di-O-acetyl KRP-203 (CAS No. 951238-25-8): An Emerging Compound in Pharmaceutical Research

N-Acetyl-di-O-acetyl KRP-203 (CAS No. 951238-25-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its acetylated functional groups, has shown promising results in various preclinical studies, particularly in the areas of anti-inflammatory and neuroprotective effects.

The chemical structure of N-Acetyl-di-O-acetyl KRP-203 is notable for its acetylation at multiple sites, which confers enhanced stability and bioavailability. The acetylation of the amino and hydroxyl groups not only improves the compound's solubility but also reduces its susceptibility to metabolic degradation. This feature makes it an attractive candidate for drug development, especially in conditions where prolonged drug action is desired.

Recent studies have highlighted the anti-inflammatory properties of N-Acetyl-di-O-acetyl KRP-203. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-Acetyl-di-O-acetyl KRP-203 could be a valuable therapeutic agent in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-Acetyl-di-O-acetyl KRP-203 has also shown promising neuroprotective properties. Preclinical studies using animal models of neurodegenerative diseases have indicated that this compound can reduce oxidative stress and prevent neuronal cell death. Specifically, it has been shown to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby mitigating the harmful effects of reactive oxygen species (ROS).

The pharmacokinetic profile of N-Acetyl-di-O-acetyl KRP-203 has been extensively studied to understand its behavior in vivo. Oral administration of the compound has resulted in rapid absorption and distribution to target tissues, with a half-life that supports once-daily dosing regimens. Furthermore, the compound exhibits low toxicity and a favorable safety profile, making it a suitable candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Acetyl-di-O-acetyl KRP-203 in human subjects. Early-phase trials have shown promising results, with no serious adverse events reported. The compound is being tested for its potential in treating chronic inflammatory conditions and neurodegenerative disorders. These trials are expected to provide valuable insights into the therapeutic potential of N-Acetyl-di-O-acetyl KRP-203 and pave the way for its eventual approval as a new pharmaceutical agent.

In conclusion, N-Acetyl-di-O-acetyl KRP-203 (CAS No. 951238-25-8) represents a promising advancement in pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and neuroprotective properties, positions it as a potential therapeutic agent for a range of diseases. Ongoing clinical trials will further elucidate its safety and efficacy, potentially leading to new treatment options for patients suffering from chronic inflammatory and neurodegenerative conditions.